2-[4-(2-hydroxyphenoxy)-3,5-dimethyl-1H-pyrazol-1-yl]benzoic acid

• IUPAC Name: 2-[4-(2-hydroxyphenoxy)-3,5-dimethylpyrazol-1-yl]benzoic acid
• InChI: InChI=1S/C18H16N2O4/c1-11-17(24-16-10-6-5-9-15(16)21)12(2)20(19-11)14-8-4-3-7-13(14)18(22)23/h3-10,21H,1-2H3,(H,22,23)
• InChI Key: FLKLOKAIEUWQIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2=CC=CC=C2C(=O)O)C)OC3=CC=CC=C3O
• Molecular Formula: C18H16N2O4
• Molecular Weight: 324.3 g/mol

Description

2-[4-(2-hydroxyphenoxy)-3,5-dimethyl-1H-pyrazol-1-yl]benzoic acid is a chemical compound that has gained significant attention from researchers due to its potential therapeutic applications. It is a member of the pyrazole family of compounds and has been shown to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of 2-[4-(2-hydroxyphenoxy)-3,5-dimethyl-1H-pyrazol-1-yl]benzoic acid is not fully understood. However, it has been suggested that it exerts its biological effects by modulating various signaling pathways and enzymes in the body.
Biochemical and Physiological Effects:
This compound has been shown to possess a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in the inflammatory response. It has also been shown to induce apoptosis in cancer cells and improve glucose uptake in diabetic animals.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-[4-(2-hydroxyphenoxy)-3,5-dimethyl-1H-pyrazol-1-yl]benzoic acid in lab experiments is its relatively low toxicity. It has been shown to be well-tolerated in animal studies and does not cause significant adverse effects. However, one of the limitations of using this compound is its poor solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 2-[4-(2-hydroxyphenoxy)-3,5-dimethyl-1H-pyrazol-1-yl]benzoic acid. One area of interest is its potential as a therapeutic agent for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Another area of interest is its potential as an anti-cancer agent, particularly in the treatment of breast and lung cancer. Additionally, further research is needed to elucidate the precise mechanism of action of this compound and to optimize its pharmacological properties for therapeutic use.

Synthesis Methods

The synthesis of 2-[4-(2-hydroxyphenoxy)-3,5-dimethyl-1H-pyrazol-1-yl]benzoic acid involves the reaction of 2-hydroxy-4-(2-hydroxyphenoxy)-3,5-dimethylacetophenone with hydrazine hydrate in the presence of a suitable acid catalyst. The resulting intermediate is then reacted with 4-chlorobenzoic acid in the presence of a base to yield the final product.

Scientific Research Applications

2-[4-(2-hydroxyphenoxy)-3,5-dimethyl-1H-pyrazol-1-yl]benzoic acid has been the subject of extensive scientific research due to its potential therapeutic applications. It has been shown to possess anti-inflammatory, anti-cancer, and anti-diabetic properties.